N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine
• InChI: InChI=1S/C20H23N5/c1-2-25-12-9-16(10-13-25)22-20-17-7-3-4-8-18(17)23-19(24-20)15-6-5-11-21-14-15/h3-8,11,14,16H,2,9-10,12-13H2,1H3,(H,22,23,24)
• InChI Key: KKYALDDMJRKKPU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC2=NC(=NC3=CC=CC=C32)C4=CN=CC=C4
• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol

Description

N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine, also known as XAV939, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in scientific research. XAV939 is a potent inhibitor of the Wnt/β-catenin signaling pathway, which plays a critical role in cell proliferation, differentiation, and survival.

Mechanism of Action

The mechanism of action of N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine involves the inhibition of the Wnt/β-catenin signaling pathway by promoting the degradation of β-catenin. β-catenin is a key component of the Wnt/β-catenin signaling pathway and plays a critical role in the regulation of cell proliferation, differentiation, and survival. In the absence of Wnt ligands, β-catenin is phosphorylated by a complex of proteins that target it for degradation. However, when Wnt ligands bind to their receptors, the degradation of β-catenin is inhibited, leading to its accumulation in the cytoplasm and translocation to the nucleus. In the nucleus, β-catenin binds to T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors and activates the transcription of target genes. N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine promotes the degradation of β-catenin by inhibiting the activity of tankyrase, an enzyme that regulates the stability of Axin, a key component of the β-catenin destruction complex.
Biochemical and Physiological Effects
N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has been shown to have significant biochemical and physiological effects on various biological processes. Inhibition of the Wnt/β-catenin signaling pathway by N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has been shown to have a significant impact on cell proliferation, differentiation, and survival. N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has several advantages for lab experiments. It is a potent and selective inhibitor of the Wnt/β-catenin signaling pathway, making it a valuable tool for investigating the role of this pathway in various biological processes. N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine is also relatively easy to synthesize, making it readily available for use in lab experiments. However, N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has some limitations for lab experiments. It has a relatively short half-life, which can limit its effectiveness in some experiments. In addition, N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has been shown to have off-target effects, which can complicate the interpretation of some experimental results.

Future Directions

There are several future directions for research on N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine. One area of research is the development of more potent and selective inhibitors of the Wnt/β-catenin signaling pathway. Another area of research is the investigation of the role of the Wnt/β-catenin signaling pathway in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. In addition, there is a need for more research on the off-target effects of N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine and other inhibitors of the Wnt/β-catenin signaling pathway to better understand their potential impact on experimental results. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine to optimize its use in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 4-chloroquinazoline with 2-aminopyridine to form 4-(2-pyridin-3-yl)quinazoline. The second step involves the reaction of 4-(2-pyridin-3-yl)quinazoline with 1-ethylpiperidin-4-amine to form N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine, which is the final product.

Scientific Research Applications

N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has been extensively used in scientific research to investigate the role of the Wnt/β-catenin signaling pathway in various biological processes. The Wnt/β-catenin signaling pathway is involved in embryonic development, tissue homeostasis, and disease progression, including cancer. N-(1-ethylpiperidin-4-yl)-2-pyridin-3-ylquinazolin-4-amine has been shown to inhibit the activity of the Wnt/β-catenin signaling pathway by promoting the degradation of β-catenin, a key component of the pathway. This inhibition has been shown to have a significant impact on various biological processes, including cell proliferation, differentiation, and survival.